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Compound of Interest

Compound Name: Scopine-2,2-dithienyl glycolate

Cat. No.: B587223 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Scopine-2,2-dithienyl glycolate, a potent anticholinergic compound. Adherence to these

procedures is critical to ensure the safety of laboratory personnel and to maintain compliance

with environmental regulations.

Immediate Safety and Handling Precautions
Scopine-2,2-dithienyl glycolate is an anticholinergic agent and should be handled with care.

Anticholinergic compounds can cause a range of adverse effects if improperly handled.[1][2][3]

[4][5] All handling of this compound should be performed in a well-ventilated area, preferably

within a chemical fume hood to minimize the risk of inhalation.[6]

Personal Protective Equipment (PPE): Personnel handling Scopine-2,2-dithienyl glycolate
must wear appropriate PPE to prevent skin and eye contact, inhalation, and ingestion. This

includes:

Gloves: Chemical-resistant gloves must be worn. Always inspect gloves for integrity before

use and use proper removal techniques to avoid skin contact.[7]

Eye Protection: Safety glasses with side shields or goggles are mandatory.

Lab Coat: A lab coat should be worn to protect street clothing.
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Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator is recommended.[7]

Spill and Emergency Procedures
In the event of a spill, evacuate personnel from the immediate area. Avoid breathing dust or

vapors.[7] Do not allow the chemical to enter drains.[7]

For a dry spill, carefully sweep up the material, avoiding dust generation, and place it in a

suitable, closed container for disposal.[7] For a liquid spill, absorb the material with an inert,

non-combustible absorbent material and place it in a sealed container for disposal. All materials

used for cleanup should be treated as hazardous waste.

Step-by-Step Disposal Protocol
All chemical waste must be disposed of through a licensed professional waste disposal service

or your institution's hazardous waste program.[7][8] Do not dispose of Scopine-2,2-dithienyl
glycolate down the drain or in the regular trash.[8][9]

Waste Identification and Collection:

Treat all Scopine-2,2-dithienyl glycolate waste, including contaminated materials, as

hazardous waste.[8]

Collect waste in a designated, compatible, and properly sealed container.[6][10] The

original container is often a suitable choice if it is in good condition.[10]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Scopine-2,2-dithienyl glycolate".[6] Do not use abbreviations.

Indicate the date when the waste was first added to the container.

Storage:

Store the waste container in a designated satellite accumulation area that is at or near the

point of generation.[11][10]
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Ensure that the storage area is secure and that incompatible chemicals are segregated.

[10] For example, store acids and bases separately.[10]

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) or equivalent

department to arrange for pickup and disposal.[11]

The recommended disposal method for Scopine-2,2-dithienyl glycolate is incineration in

a chemical incinerator equipped with an afterburner and scrubber.[7]

Quantitative Data Summary
Parameter Specification Source

Chemical Formula C18H19NO4S2 [12][13]

Molecular Weight 377.48 g/mol [12]

Appearance Off-white solid [14]

Storage Temperature -20°C [14]

Disposal Method Chemical Incineration [7]

Disposal Workflow
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Caption: Workflow for the safe disposal of Scopine-2,2-dithienyl glycolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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